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Compound of Interest

Compound Name: 1-Benzothiophene-5-carbonitrile

Cat. No.: B1273736 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties and

synthetic pathways of 1-Benzothiophene-5-carbonitrile, a heterocyclic compound with

applications in chemical synthesis. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical research.

Physicochemical Properties
1-Benzothiophene-5-carbonitrile is a solid, heterocyclic compound. A summary of its key

molecular and physical properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1273736?utm_src=pdf-interest
https://www.benchchem.com/product/b1273736?utm_src=pdf-body
https://www.benchchem.com/product/b1273736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₅NS [1][2][3][4][5]

Molecular Weight 159.21 g/mol [1][2][3][4]

CAS Number 2060-63-1 [1][3][4]

Boiling Point 312.7 °C [1]

Flash Point 69 °C [1]

Physical State Solid

Purity Min. 95% [2]

SMILES N#CC1=CC2=C(SC=C2)C=C1 [1][4]

InChI
InChI=1S/C9H5NS/c10-6-7-1-

2-9-8(5-7)3-4-11-9/h1-5H
[5]

Synthesis of 1-Benzothiophene-5-carbonitrile
A known method for the synthesis of 1-Benzothiophene-5-carbonitrile involves the

condensation of ethyl azidoacetate with indole under catalysis. This reaction yields

approximately 56% of the final product[1][2].

The following diagram illustrates a generalized workflow for the synthesis of 1-
Benzothiophene-5-carbonitrile based on the described condensation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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